6-[isopropyl(methyl)amino]-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-[isopropyl(methyl)amino]-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide, commonly known as Ispronicline, is a novel compound that has gained significant attention in the field of neuroscience due to its potential therapeutic effects on cognitive and memory impairments.
Mechanism of Action
Ispronicline acts as a partial agonist at the α4β2 nicotinic acetylcholine receptor (nAChR), which is involved in several cognitive processes, including attention, learning, and memory. Ispronicline enhances the activity of the α4β2 nAChR by binding to the receptor and inducing a conformational change that increases the receptor's sensitivity to acetylcholine.
Biochemical and Physiological Effects:
Ispronicline has been shown to increase the release of several neurotransmitters, including acetylcholine, dopamine, and glutamate, which are involved in cognitive processes. Ispronicline also increases the expression of several genes involved in synaptic plasticity, which is critical for learning and memory.
Advantages and Limitations for Lab Experiments
Ispronicline has several advantages for lab experiments, including its ability to enhance learning and memory in animal models and its potential therapeutic effects on cognitive impairments. However, Ispronicline has several limitations, including its short half-life and potential toxicity at high doses.
Future Directions
Ispronicline has several potential future directions, including further investigation of its therapeutic effects on cognitive impairments and its potential use in the treatment of Alzheimer's disease, schizophrenia, and ADHD. Ispronicline may also be investigated for its potential use in enhancing cognitive performance in healthy individuals. Additionally, new synthetic methods may be developed to improve the yield and purity of Ispronicline.
Synthesis Methods
Ispronicline is a synthetic compound that can be prepared through several methods. One of the most common methods involves the reaction between 3-propyl-5-isoxazolecarboxylic acid and isopropyl(methyl)amine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then coupled with nicotinoyl chloride to yield Ispronicline.
Scientific Research Applications
Ispronicline has been extensively studied for its potential therapeutic effects on cognitive and memory impairments. It has been shown to enhance learning and memory in several animal models, including rats and mice. Ispronicline has also been investigated for its potential use in the treatment of Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).
Properties
IUPAC Name |
6-[methyl(propan-2-yl)amino]-N-[(3-propyl-1,2-oxazol-5-yl)methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O2/c1-5-6-14-9-15(23-20-14)11-19-17(22)13-7-8-16(18-10-13)21(4)12(2)3/h7-10,12H,5-6,11H2,1-4H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGFXJGNNHLUTIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NOC(=C1)CNC(=O)C2=CN=C(C=C2)N(C)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.